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Compound of Interest

Compound Name: N-(3-bromophenyl)acetamide

Cat. No.: B1265513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of N-(3-
bromophenyl)acetamide, including experimental protocols for their determination.

Physicochemical Data of N-(3-
bromophenyl)acetamide

N-(3-bromophenyl)acetamide is a chemical compound with the molecular formula
C8H8BrNO.[1][2][3][4] It is also known by other names such as 3'-Bromoacetanilide and m-
bromoacetanilide.[1][3][4][5] The compound has a molecular weight of approximately 214.06
g/mol .[3][4][6][7]

The key physical properties are summarized in the table below:
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Property Value Source
Melting Point 87-89 °C [31[4]16]
Boiling Point 349.2 £ 25.0 °C (Predicted) [3]41[6]
) 1.5097 g/cm?3 (Rough
Density _ [3][6]
Estimate)
pKa 14.45 + 0.70 (Predicted) [31[41[6]
CAS Number 621-38-5 [1][2]I5]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the melting
and boiling points of a solid compound like N-(3-bromophenyl)acetamide.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Methodology: Capillary Method

Sample Preparation: A small, dry sample of N-(3-bromophenyl)acetamide is finely
powdered.

o Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,
sealed at one end, to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (the solid begins to
melt) and the temperature at which the entire sample becomes liquid are recorded. This
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range is the melting point of the sample. For pure substances, this range is narrow.
2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. As N-(3-bromophenyl)acetamide
is a solid at room temperature, its boiling point is determined at reduced pressure to prevent
decomposition at high temperatures, or predicted computationally.

Methodology: Distillation Method (for liquids, adaptable for high-boiling solids)

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer.

o Sample Placement: The substance is placed in the distilling flask along with boiling chips to
ensure smooth boiling.

e Heating: The flask is heated gently.

o Temperature Reading: The temperature is recorded when the vapor condensation front is
level with the thermometer bulb, and a steady temperature is maintained. This temperature is
the boiling point at the given atmospheric pressure.

Note: For high-melting solids, the boiling point is often determined using specialized equipment
under vacuum (vacuum distillation) to avoid thermal decomposition. The predicted boiling point
of 349.2 + 25.0 °C suggests that the compound may decompose at atmospheric pressure
before it boils.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the melting point of N-(3-
bromophenyl)acetamide using the capillary method.
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This guide provides foundational information for laboratory professionals working with N-(3-
bromophenyl)acetamide. Accurate determination of its physical properties is a fundamental
step in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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